Cas no 1353986-28-3 (1-(Pyridin-2-ylsulfonyl)piperidin-3-ol)

• Product Name: 1-(Pyridin-2-ylsulfonyl)piperidin-3-ol
• CAS No: 1353986-28-3
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• MDL: MFCD21098997
• CID: 2091554
• PubChem ID: 66570279
• Update Time: 2025-05-26

1-(Pyridin-2-ylsulfonyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-2-ylsulfonyl)piperidin-3-ol
• 1-(Pyridine-2-sulfonyl)piperidin-3-ol
• 1-pyridin-2-ylsulfonylpiperidin-3-ol
• DB-225786
• AKOS024464636
• 1353986-28-3
• 1-(Pyridine-2-sulfonyl)-piperidin-3-ol
• G65807

• MDL： MFCD21098997
• Inchi： 1S/C10H14N2O3S/c13-9-4-3-7-12(8-9)16(14,15)10-5-1-2-6-11-10/h1-2,5-6,9,13H,3-4,7-8H2
• InChI Key： WHSOWTUAIHIVFG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)(N1CCCC(C1)O)(=O)=O

Computed Properties

• Exact Mass: 242.07251349g/mol
• Monoisotopic Mass: 242.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.9Ų

Additional information on 1-(Pyridin-2-ylsulfonyl)piperidin-3-ol

Comprehensive Overview of 1-(Pyridin-2-ylsulfonyl)piperidin-3-ol (CAS No. 1353986-28-3)

1-(Pyridin-2-ylsulfonyl)piperidin-3-ol (CAS No. 1353986-28-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, which combines a pyridine ring with a piperidine scaffold, is often explored for its role in drug discovery, particularly in the development of novel therapeutic agents. Researchers are increasingly interested in its sulfonyl and hydroxyl functional groups, which contribute to its reactivity and binding properties in biological systems.

The compound's CAS number 1353986-28-3 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its molecular structure, featuring a pyridin-2-ylsulfonyl moiety attached to a piperidin-3-ol backbone, makes it a versatile intermediate in synthetic chemistry. Recent studies highlight its potential in modulating enzyme activity or serving as a building block for more complex molecules, aligning with the growing demand for small-molecule drugs and targeted therapies.

In the context of current trends, 1-(Pyridin-2-ylsulfonyl)piperidin-3-ol is frequently discussed alongside topics like fragment-based drug design (FBDD) and medicinal chemistry optimization. These areas are particularly relevant as the pharmaceutical industry seeks to accelerate the discovery of highly selective and low-toxicity compounds. The compound's sulfonamide linkage also draws parallels to widely used antibacterial and antiviral agents, though its specific applications remain under investigation.

From a synthetic perspective, the preparation of CAS No. 1353986-28-3 often involves multi-step reactions, including sulfonylation and cyclization processes. These methods are refined to improve yield and purity, addressing challenges such as regioselectivity and stereochemical control. Such advancements are crucial for scaling up production, especially as interest grows in high-throughput screening and combinatorial chemistry platforms.

Another area of interest is the compound's potential role in central nervous system (CNS) research. The piperidine ring is a common motif in neuroactive compounds, and modifications to its structure—such as the introduction of a pyridinylsulfonyl group—could influence blood-brain barrier permeability or receptor affinity. This aligns with searches for terms like "neuropharmacology" and "CNS drug delivery," which are highly trending in academic and industry forums.

Environmental and green chemistry considerations are also relevant when discussing 1-(Pyridin-2-ylsulfonyl)piperidin-3-ol. Researchers are exploring catalytic and solvent-free synthetic routes to minimize waste and energy consumption. These efforts resonate with broader societal concerns about sustainable manufacturing and the reduction of hazardous byproducts in chemical production.

In summary, 1-(Pyridin-2-ylsulfonyl)piperidin-3-ol (CAS No. 1353986-28-3) represents a compelling subject for interdisciplinary research. Its structural complexity and functional diversity make it a valuable candidate for applications ranging from drug discovery to material science. As scientific inquiries into its properties expand, this compound is poised to remain a focal point in discussions about innovative therapeutics and sustainable chemistry.